Cas no 2680834-15-3 (2-{(benzyloxy)carbonylamino}-2-(prop-2-en-1-yl)pent-4-enoic acid)

• Product Name: 2-{(benzyloxy)carbonylamino}-2-(prop-2-en-1-yl)pent-4-enoic acid
• CAS No: 2680834-15-3
• MF: C₁₆H₁₉NO₄
• MW: 289.32636475563
• CID: 5635236
• PubChem ID: 165928605
• Update Time: 2025-08-03

2-{(benzyloxy)carbonylamino}-2-(prop-2-en-1-yl)pent-4-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{[(benzyloxy)carbonyl]amino}-2-(prop-2-en-1-yl)pent-4-enoic acid
• 2680834-15-3
• EN300-28287952
• 2-{(benzyloxy)carbonylamino}-2-(prop-2-en-1-yl)pent-4-enoic acid

• Inchi： 1S/C16H19NO4/c1-3-10-16(11-4-2,14(18)19)17-15(20)21-12-13-8-6-5-7-9-13/h3-9H,1-2,10-12H2,(H,17,20)(H,18,19)
• InChI Key： RXSDTOGQQUSTEQ-UHFFFAOYSA-N
• SMILES： OC(C(CC=C)(CC=C)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 289.13140809g/mol
• Monoisotopic Mass: 289.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 9
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-{(benzyloxy)carbonylamino}-2-(prop-2-en-1-yl)pent-4-enoic acid

Comprehensive Overview of 2-{(benzyloxy)carbonylamino}-2-(prop-2-en-1-yl)pent-4-enoic acid (CAS No. 2680834-15-3)

2-{(benzyloxy)carbonylamino}-2-(prop-2-en-1-yl)pent-4-enoic acid (CAS No. 2680834-15-3) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and peptide synthesis. This compound features a unique structure combining a benzyloxycarbonyl (Cbz) protecting group with an allyl-substituted pentenoic acid backbone, making it a versatile intermediate for drug discovery and biochemical research. Its molecular formula and intricate architecture enable it to participate in diverse chemical reactions, particularly in the synthesis of modified amino acids and peptidomimetics.

The growing interest in 2-{(benzyloxy)carbonylamino}-2-(prop-2-en-1-yl)pent-4-enoic acid aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring eco-friendly methodologies to synthesize such compounds, reducing reliance on hazardous reagents. This compound’s allyl and pentenoic acid moieties offer opportunities for click chemistry applications, a hot topic in modern organic synthesis. Additionally, its Cbz-protected amino group is pivotal for peptide coupling reactions, addressing the demand for efficient protecting group strategies in multistep syntheses.

In the context of drug development, CAS No. 2680834-15-3 serves as a building block for designing novel therapeutics. Its structure is amenable to modifications that enhance bioavailability and target specificity, key concerns in pharmaceutical R&D. Recent studies highlight its potential in crafting enzyme inhibitors and receptor modulators, particularly in oncology and neurology. The compound’s unsaturated hydrocarbon chains also make it a candidate for investigating lipid-based drug delivery systems, a trending area in nanomedicine.

From a commercial perspective, suppliers and manufacturers of 2-{(benzyloxy)carbonylamino}-2-(prop-2-en-1-yl)pent-4-enoic acid emphasize its high purity (>98%) and stability under standard storage conditions. Analytical techniques such as HPLC, NMR, and mass spectrometry are routinely employed to validate its quality, ensuring compliance with industry standards. The compound’s CAS registry number (2680834-15-3) is frequently searched in chemical databases, reflecting its relevance in academic and industrial settings.

Another critical aspect of this compound is its role in structure-activity relationship (SAR) studies. By systematically altering its functional groups, researchers can elucidate how structural changes impact biological activity. This approach is central to optimizing lead compounds in high-throughput screening campaigns. Furthermore, the integration of computational chemistry tools, such as molecular docking and DFT calculations, has accelerated the exploration of its derivatives, aligning with the rise of AI-driven drug design.

In summary, 2-{(benzyloxy)carbonylamino}-2-(prop-2-en-1-yl)pent-4-enoic acid (CAS No. 2680834-15-3) represents a multifaceted tool for advancing chemical and biomedical research. Its applications span from peptide engineering to therapeutic agent development, resonating with contemporary scientific priorities. As innovation in synthetic methodologies and drug discovery continues, this compound is poised to remain a focal point for interdisciplinary investigations.